
cross-validation of Piperidine-MO-1 binding to
[Target]

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Piperidine-MO-1

CAS No.: 871351-61-0

Cat. No.: B10800168

Get Quote
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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